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Compound of Interest

Compound Name: 2,6-Diaminonicotinic acid

Cat. No.: B069823 Get Quote

An In-depth Technical Guide on 2,6-Diaminonicotinic Acid

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's fundamental properties is critical. This document provides a concise technical

summary of the molecular formula and weight of 2,6-Diaminonicotinic acid.

Molecular Properties
2,6-Diaminonicotinic acid is a derivative of nicotinic acid, which is a form of vitamin B3. The

defining features of this molecule are the two amino groups (-NH₂) attached to the pyridine ring

at positions 2 and 6, in addition to the carboxylic acid (-COOH) group at position 3.

The molecular formula and weight are fundamental identifiers for any chemical compound. The

established molecular formula for 2,6-Diaminonicotinic acid is C₆H₇N₃O₂[1]. Based on this

formula, the calculated molecular weight is 153.14 g/mol [2].

Data Presentation
For clarity and ease of comparison, the core quantitative data for 2,6-Diaminonicotinic acid is

summarized in the table below.
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Property Value

Molecular Formula C₆H₇N₃O₂[1]

Molecular Weight 153.14 g/mol [2]

Logical Relationship Diagram
The following diagram illustrates the logical flow from the compound's name to its fundamental

molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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